4-Acetamido-3-methylcinnamic acid

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 3-(4-acetamido-3-methylphenyl)prop-2-enoic acid
• InChI: InChI=1S/C12H13NO3/c1-8-7-10(4-6-12(15)16)3-5-11(8)13-9(2)14/h3-7H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: KCNYFGBDSUEYAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C=CC(=O)O)NC(=O)C

Description

4-Acetamido-3-methylcinnamic acid is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-acetamido-3-methylbenzaldehyde (1.23 g), malonic acid (795 mg), pyridine (549 mg) and ethanol (1.7 ml) was refluxed for 3 hours under nitrogen atmosphere. To the mixture was added ethanol (1.7 ml), and the mixture was stirred for 30 minutes under ice-bath cooling. The resulting precipitate was collected by filtration and washed with ethanol to give 4-acetamido-3-methylcinnamic acid (1.08 g).